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Compound of Interest

Compound Name: 1,3-Dimethylpyrene

Cat. No.: B3055391

For researchers, scientists, and professionals in drug development, sourcing high-purity
chemical compounds is a critical first step in any experimental workflow. This technical guide
provides an in-depth overview of commercial suppliers for 1,3-Dimethylpyrene (CAS No.
64401-21-4), along with essential technical information for its procurement and quality control.

Introduction to 1,3-Dimethylpyrene

1,3-Dimethylpyrene is a polycyclic aromatic hydrocarbon (PAH).[1][2] Its molecular formula is
CisHa4, with a molecular weight of approximately 230.3 g/mol .[1][2] As a derivative of pyrene,
its applications in research are primarily as a reference standard in analytical chemistry,
particularly in environmental and toxicology studies. Due to the carcinogenic and mutagenic
properties of many PAHSs, accurate detection and quantification are crucial.

Commercial Suppliers of 1,3-Dimethylpyrene

The availability of 1,3-Dimethylpyrene appears to be limited to specialized chemical suppliers,
rather than the large, broad-catalog chemical companies. The following table summarizes the
known commercial suppliers and available product specifications. Researchers are advised to
contact the suppliers directly for the most current pricing and availability information.
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) . Available Catalog

Supplier CAS Number Purity .

Quantities Number
HANGZHOU
LEAP CHEM 64401-21-4 Inquiry Inquiry Inquiry
CO., LTD.
Dayang Chem

100g, 1kg, )
(Hangzhou) Co., 64401-21-4 98.0% Inquiry

100kg, 1000k
Ltd. J J

Experimental Protocols: Quality Control and Purity
Analysis

Given the importance of purity for research applications, this section provides a detailed
methodology for the quality control and purity analysis of 1,3-Dimethylpyrene using Gas
Chromatography-Mass Spectrometry (GC-MS). This protocol is adapted from established
methods for the analysis of polycyclic aromatic hydrocarbons.[3][4]

Purity Analysis of 1,3-Dimethylpyrene by GC-MS

Objective: To determine the purity of a 1,3-Dimethylpyrene sample and identify any potential
impurities.

Materials and Reagents:

1,3-Dimethylpyrene sample

High-purity volatile solvent (e.g., dichloromethane or ethyl acetate)

Microsyringe

GC-MS instrument with a capillary column (e.g., DB-5MS or equivalent)

Helium (carrier gas)

Procedure:
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e Sample Preparation:

o

Accurately weigh approximately 10 mg of the 1,3-Dimethylpyrene sample.

[¢]

Dissolve the sample in 1 mL of a suitable volatile solvent, such as dichloromethane or
ethyl acetate.[4]

[¢]

Vortex the solution to ensure it is completely dissolved.

o

If necessary, filter the solution through a 0.22 um syringe filter to remove any particulate
matter.[3]

e GC-MS Instrumentation and Conditions:
o GC Column: Agilent J&W DB-5ms Ultra Inert (20 m x 0.18 mm, 0.18 pum) or equivalent.
o Injection Volume: 1 pL
o Injection Mode: Splitless
o Inlet Temperature: 270 °C
o Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.
o Oven Temperature Program:
» |nitial temperature: 60 °C, hold for 1 minute.
= Ramp 1: Increase to 210 °C at a rate of 12 °C/min.
» Ramp 2: Increase to 320 °C at a rate of 8 °C/min.
o MS Transfer Line Temperature: 270 °C
o lon Source Temperature: 230 °C
o Mass Range: m/z 45-450

o Data Analysis:

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b3055391?utm_src=pdf-body
https://www.benchchem.com/pdf/Assessing_the_Purity_of_Synthesized_1_3_Dibromo_2_2_dimethoxypropane_A_Comparative_Guide_to_GC_MS_and_Alternative_Methods.pdf
https://www.benchchem.com/pdf/A_Comparative_Guide_to_HPLC_and_GC_MS_Methods_for_the_Analysis_of_Polycyclic_Aromatic_Hydrocarbons_PAHs.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3055391?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o The purity of the 1,3-Dimethylpyrene sample is determined by calculating the relative
peak area percentage from the total ion chromatogram (TIC).

o The major peak should correspond to the molecular ion of 1,3-Dimethylpyrene (m/z
230.3).

o Minor peaks can be identified by comparing their mass spectra to a spectral library (e.qg.,
NIST).

Procurement and Quality Control Workflow

The following diagram illustrates a logical workflow for the procurement and quality control of a
research chemical like 1,3-Dimethylpyrene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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